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Compound of Interest

Compound Name: Ethanol, 2-amino-, sulfate (salt)

Cat. No.: B12806328 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information for the proper disposal of Ethanol, 2-amino-, sulfate (salt), also known by

synonyms such as 2-Aminoethyl hydrogen sulfate and Ethanolamine O-sulfate. Adherence to

these procedures is vital to ensure a safe laboratory environment and compliance with

regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle Ethanol, 2-amino-, sulfate
(salt) with appropriate personal protective equipment (PPE). This substance may cause eye,

skin, and respiratory tract irritation.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[2]

To protect against potential

splashes or dust particles.

Hand Protection

Handle with compatible

chemical-resistant gloves (e.g.,

nitrile rubber). Gloves must be

inspected prior to use.[2]

To prevent skin contact and

irritation.[1]

Skin and Body Protection
Wear a lab coat or other

protective clothing.[2]
To minimize skin exposure.

Respiratory Protection
Required when vapors or

aerosols are generated.[3]

To prevent respiratory tract

irritation from dust or fumes.[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of Ethanol, 2-amino-, sulfate (salt) is through an

approved waste disposal plant. Do not let this product enter drains.[2]

Waste Identification and Segregation:

Clearly label the waste container with the chemical name: "Ethanol, 2-amino-, sulfate
(salt)".

Store the waste in a cool, dry, and well-ventilated area away from incompatible materials,

such as strong oxidizing agents.[1][4]

Spill Management:

In case of a spill, immediately evacuate the area if necessary.

Wear the appropriate PPE as outlined in the table above.

For solid spills, carefully sweep up or vacuum the material, avoiding dust generation, and

place it into a suitable, labeled, and closed container for disposal.[1][2][4]
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Prevent the spilled material from entering drains or waterways.[2][3]

Container Management:

Use a dedicated and compatible container for waste collection.

Ensure the container is tightly closed when not in use.

Final Disposal:

Arrange for the collection and disposal of the chemical waste through a licensed and

approved waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.[5] This

substance may be classified as a corrosive hazardous waste under EPA regulations

(D002).[5]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the safe disposal

of Ethanol, 2-amino-, sulfate (salt).
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Start: Need to Dispose of
Ethanol, 2-amino-, sulfate (salt)

Step 1:
Don Appropriate PPE

Is this a spill?

Step 2a: Follow Spill
Management Protocol

Yes

Step 2b: Place in a Labeled,
Closed Waste Container

No
(Routine Waste)

Contain and clean up spill,
avoiding dust. Prevent entry into drains.

Step 3: Store Waste Container
in a Cool, Dry, Ventilated Area

Step 4: Contact Approved
Waste Disposal Company

End: Waste Safely Disposed

Click to download full resolution via product page

Caption: Disposal workflow for Ethanol, 2-amino-, sulfate (salt).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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